Cas no 2137078-90-9 (Carbamic acid, N-[(1R)-3-(5-isothiazolyl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester)
Carbamic acid, N-[(1R)-3-(5-isothiazolyl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[(1R)-3-(5-isothiazolyl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C12H18N2O3S/c1-8(14-11(16)17-12(2,3)4)10(15)7-9-5-6-13-18-9/h5-6,8H,7H2,1-4H3,(H,14,16)/t8-/m1/s1
- InChI Key: SQKCQQBXUWMOSL-MRVPVSSYSA-N
- SMILES: C(OC(C)(C)C)(=O)N[C@H](C)C(=O)CC1SN=CC=1
Carbamic acid, N-[(1R)-3-(5-isothiazolyl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-798729-0.05g |
tert-butyl N-[(2R)-3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate |
2137078-90-9 | 95% | 0.05g |
$1513.0 | 2024-05-21 | |
| Enamine | EN300-798729-0.1g |
tert-butyl N-[(2R)-3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate |
2137078-90-9 | 95% | 0.1g |
$1585.0 | 2024-05-21 | |
| Enamine | EN300-798729-0.25g |
tert-butyl N-[(2R)-3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate |
2137078-90-9 | 95% | 0.25g |
$1657.0 | 2024-05-21 | |
| Enamine | EN300-798729-0.5g |
tert-butyl N-[(2R)-3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate |
2137078-90-9 | 95% | 0.5g |
$1728.0 | 2024-05-21 | |
| Enamine | EN300-798729-1.0g |
tert-butyl N-[(2R)-3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate |
2137078-90-9 | 95% | 1.0g |
$1801.0 | 2024-05-21 | |
| Enamine | EN300-798729-2.5g |
tert-butyl N-[(2R)-3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate |
2137078-90-9 | 95% | 2.5g |
$3530.0 | 2024-05-21 | |
| Enamine | EN300-798729-5.0g |
tert-butyl N-[(2R)-3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate |
2137078-90-9 | 95% | 5.0g |
$5221.0 | 2024-05-21 | |
| Enamine | EN300-798729-10.0g |
tert-butyl N-[(2R)-3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate |
2137078-90-9 | 95% | 10.0g |
$7742.0 | 2024-05-21 |
Carbamic acid, N-[(1R)-3-(5-isothiazolyl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on Carbamic acid, N-[(1R)-3-(5-isothiazolyl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester
Carbamic acid, N-[(1R)-3-(5-isothiazolyl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester and CAS No. 2137078-90-9: A Comprehensive Overview
Carbamic acid, N-[(1R)-3-(5-isothiazolyl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester, identified by the CAS number 2137078-90-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of extensive research in academic and industrial settings. The unique structural features of this molecule, particularly its incorporation of an isothiazole ring and a chiral center, contribute to its potential applications in drug discovery and molecular recognition.
The chemical structure of Carbamic acid, N-[(1R)-3-(5-isothiazolyl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester is characterized by a carbamate functional group attached to a propyl chain that is further substituted with an isothiazole moiety. The presence of the isothiazole ring introduces a high degree of electronic complexity, which can influence the compound's reactivity and interaction with biological targets. Additionally, the chiral center at the propyl chain's terminus adds another layer of structural complexity, making this compound a valuable scaffold for developing enantiomerically pure pharmaceuticals.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The isothiazole scaffold, in particular, has been extensively studied due to its presence in numerous bioactive natural products and synthetic drugs. Compounds containing isothiazole moieties often exhibit significant biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of such motifs into pharmaceutical candidates can enhance their binding affinity and selectivity towards specific biological targets.
The synthesis of Carbamic acid, N-[(1R)-3-(5-isothiazolyl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the key intermediate, (1R)-3-(5-isothiazolyl)-1-methylprop-2-en-2-one, which is then reacted with dimethylcarbamoyl chloride to form the desired carbamate ester. The use of chiral auxiliaries or catalysts ensures the retention of stereochemistry at the propyl chain's chiral center.
The significance of this compound in pharmaceutical research lies in its potential as a building block for more complex drug molecules. By modifying its structure or appending different functional groups, researchers can explore new chemical space and identify novel therapeutic agents. The carbamate moiety, in particular, is known for its versatility in medicinal chemistry due to its ability to form hydrogen bonds and interact with various biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Carbamic acid, N-[(1R)-3-(5-isothiazolyl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester with high accuracy. Molecular docking studies have been conducted to evaluate its potential binding interactions with enzymes and receptors involved in disease pathways. These studies have revealed promising results regarding its ability to modulate key biological processes.
In addition to its pharmaceutical applications, this compound has shown potential in materials science and catalysis. The unique structural features of the isothiazole ring make it an attractive candidate for designing novel catalysts or functional materials. Researchers have explored its use in polymer chemistry and supramolecular assemblies due to its ability to form stable complexes with other molecules.
The future direction of research on Carbamic acid, N-[(1R)-3-(5-isothiazolyl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester involves further optimization of its synthetic route to improve yield and scalability. Additionally, exploring its biological activity through preclinical studies will be crucial in determining its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field.
The development of new chemical entities like Carbamic acid, N-[(1R)-3-(5-isothiazolyl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester underscores the importance of heterocyclic chemistry in modern drug discovery. The unique properties offered by these compounds make them valuable tools for addressing unmet medical needs. As research continues to uncover new applications for this class of molecules, their impact on pharmaceutical science is expected to grow significantly.
2137078-90-9 (Carbamic acid, N-[(1R)-3-(5-isothiazolyl)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)